Cas no 2137738-52-2 (1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)-)

• Product Name: 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)-
• CAS No: 2137738-52-2
• MF: C₉H₁₈F₂N₂S
• MW: 224.314427852631
• CID: 5294239
• Update Time: 2025-06-27

1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)-

• Inchi： 1S/C9H18F2N2S/c1-12-6-9(10,11)7-13(2)3-8-4-14-5-8/h8,12H,3-7H2,1-2H3
• InChI Key： YDFVVONYGAPYGZ-UHFFFAOYSA-N
• SMILES： C(N(C)CC1CSC1)C(F)(F)CNC

Additional information on 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)-

Comprehensive Overview of 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- (CAS No. 2137738-52-2)

The compound 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- (CAS No. 2137738-52-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including difluoro, dimethyl, and thietanylmethyl moieties, which contribute to its distinct reactivity and potential applications. This compound belongs to the broader class of fluorinated diamines, a category gaining traction in pharmaceutical and material science research due to their enhanced stability and bioactivity.

In recent years, the demand for fluorinated compounds has surged, driven by their utility in drug discovery and agrochemical formulations. The presence of fluorine atoms in 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- enhances its lipophilicity and metabolic stability, making it a candidate for optimizing pharmacokinetic properties in bioactive molecules. Researchers are particularly interested in its potential as a building block for novel small-molecule inhibitors or ligands targeting enzymes and receptors.

The thietanylmethyl group in this compound introduces a sulfur-containing heterocycle, which is increasingly relevant in medicinal chemistry. Sulfur heterocycles are known for their role in modulating drug-like properties, such as solubility and binding affinity. This structural feature aligns with current trends in fragment-based drug design, where researchers seek diverse scaffolds to explore new chemical space. The compound’s multifunctional nature also positions it as a versatile intermediate in organic synthesis.

From a material science perspective, 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- could contribute to the development of advanced polymeric materials. Fluorinated diamines are often employed as crosslinkers or monomers to impart thermal and chemical resistance to polymers. Its incorporation into epoxy resins or polyurethanes might enhance performance in high-demand applications like coatings or adhesives, where durability is critical.

Environmental and regulatory considerations are also shaping the discourse around such compounds. With growing emphasis on green chemistry, researchers are evaluating the synthetic routes for 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- to minimize waste and energy consumption. The compound’s potential biodegradability and low toxicity profile are areas of active investigation, aligning with global efforts to develop sustainable chemicals.

In summary, 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(3-thietanylmethyl)- (CAS No. 2137738-52-2) represents a promising intersection of fluorine chemistry and heterocyclic design. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the versatility of modern synthetic chemistry. As research progresses, this compound may emerge as a key player in addressing challenges across multiple scientific disciplines.